Cas no 1935125-00-0 (Pyrazolo[1,5-a]pyrimidine-6-acetonitrile)

• Product Name: Pyrazolo[1,5-a]pyrimidine-6-acetonitrile
• CAS No: 1935125-00-0
• MF: C₈H₆N₄
• MW: 158.160040378571
• CID: 6442456
• Update Time: 2025-08-05

Pyrazolo[1,5-a]pyrimidine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-6-acetonitrile

• Inchi： 1S/C8H6N4/c9-3-1-7-5-10-8-2-4-11-12(8)6-7/h2,4-6H,1H2
• InChI Key： XOABWCASWGVJSG-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C=C(CC#N)C=N2

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: -0.14±0.30(Predicted)

Additional information on Pyrazolo[1,5-a]pyrimidine-6-acetonitrile

Pyrazolo[1,5-a]pyrimidine-6-acetonitrile (CAS No. 1935125-00-0): A Key Intermediate in Modern Pharmaceutical Research

Pyrazolo[1,5-a]pyrimidine-6-acetonitrile, a compound with the chemical identifier CAS No. 1935125-00-0, represents a significant intermediate in the realm of pharmaceutical chemistry. This heterocyclic compound, characterized by its fused pyrazole and pyrimidine rings, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and development.

The molecular structure of Pyrazolo[1,5-a]pyrimidine-6-acetonitrile encompasses a nitrile group at the 6-position, which serves as a crucial functional handle for further chemical modifications. This feature makes it an invaluable building block for synthesizing a wide array of pharmacologically active molecules. The compound's ability to undergo various transformations, such as nucleophilic substitution and condensation reactions, allows researchers to tailor its properties for specific therapeutic targets.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of pyrazolo[1,5-a]pyrimidine derivatives due to their demonstrated biological activity. These derivatives have shown promise in various therapeutic areas, including oncology, immunology, and anti-inflammatory applications. The structural motif of Pyrazolo[1,5-a]pyrimidine-6-acetonitrile is particularly noteworthy for its ability to interact with biological targets such as kinases and transcription factors, making it a fertile ground for medicinal chemists.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the scaffold of Pyrazolo[1,5-a]pyrimidine-6-acetonitrile, researchers have developed novel inhibitors that exhibit high selectivity and potency. For instance, recent studies have highlighted its utility in generating inhibitors targeting tyrosine kinases, which are critical in cancer therapy.

The nitrile group in Pyrazolo[1,5-a]pyrimidine-6-acetonitrile also facilitates the introduction of other functional groups through hydrolysis or reduction reactions. This adaptability allows for the creation of diverse analogs with tailored pharmacokinetic profiles. Such modifications are essential for optimizing drug candidates for clinical use, ensuring they meet stringent criteria for efficacy and safety.

Advances in computational chemistry have further enhanced the utility of Pyrazolo[1,5-a]pyrimidine-6-acetonitrile as a starting material. Molecular modeling techniques enable researchers to predict the binding modes of their derivatives to biological targets with remarkable accuracy. This approach has accelerated the drug discovery process by allowing virtual screening of large libraries of compounds before experimental synthesis.

The integration of machine learning algorithms has also played a transformative role in leveraging the potential of this compound. Predictive models can identify promising derivatives based on structural features and predicted biological activity. Such high-throughput virtual screening methods have significantly reduced the time and resources required to identify lead compounds for further optimization.

In clinical research, derivatives of Pyrazolo[1,5-a]pyrimidine-6-acetonitrile have been investigated in preclinical studies for their potential therapeutic effects. These studies have provided insights into their mechanisms of action and highlighted their potential as candidates for further clinical development. The compound's versatility as a scaffold has allowed researchers to explore multiple therapeutic avenues simultaneously.

The synthesis of complex derivatives often involves multi-step reactions that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient routes to these compounds, reducing costs and environmental impact. Green chemistry principles have been increasingly adopted in these processes to minimize waste and hazardous byproducts.

The role of extends beyond its direct use as a pharmaceutical intermediate. It serves as a valuable tool for academic research, providing a platform for exploring new chemical reactions and synthetic strategies. Collaborative efforts between academia and industry have further amplified its impact by fostering innovation and translating laboratory findings into tangible therapeutic solutions.

In conclusion, Pyrazolo[1,5-a]pyrimidine-6-acetonitrile (CAS No. 1935125-00-0) stands as a cornerstone in modern pharmaceutical research due to its structural versatility and functional adaptability. Its contributions to drug discovery span multiple therapeutic areas, particularly in oncology and immunology. As research continues to evolve, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.